Regioselective 2,6-dihalogenation of BODIPYs in 1,1,1,3,3,3-hexafluoro-2-propanol and preparation of novel meso-alkyl polymeric BODIPY dyes†

RSC Advances Pub Date: 2013-04-05 DOI: 10.1039/C3RA41298A

Abstract

Regioselective 2,6-halogenation of BODIPYs in hexafluoro-2-propanol (HFIP) afforded products in less than 5 min. Halogenated BODIPYs were subjected to Pd-catalyzed cross-coupling reactions to form novel meso-alkyl polymeric BODIPY dyes.

Graphical abstract: Regioselective 2,6-dihalogenation of BODIPYs in 1,1,1,3,3,3-hexafluoro-2-propanol and preparation of novel meso-alkyl polymeric BODIPY dyes
Regioselective 2,6-dihalogenation of BODIPYs in 1,1,1,3,3,3-hexafluoro-2-propanol and preparation of novel meso-alkyl polymeric BODIPY dyes†
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